![molecular formula C14H16N2O4 B2760108 2-(2,4-dioxo-1H-quinazolin-3-yl)-3-methylpentanoic acid CAS No. 217457-61-9](/img/structure/B2760108.png)
2-(2,4-dioxo-1H-quinazolin-3-yl)-3-methylpentanoic acid
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Overview
Description
“2-(2,4-dioxo-1H-quinazolin-3-yl)-3-phenylpropanoic acid” is a chemical compound that belongs to the class of quinazoline derivatives. It has a molecular weight of 310.31 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 1-benzylsubstituted derivatives of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide were obtained by alkylation of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide by corresponding 1-chloromethylbenzene in a dimethylformamide environment with an excess of potassium carbonate at a temperature of 70-80°C .Molecular Structure Analysis
The structure of the synthesized compounds was proved by elemental analysis, 1H and 13C NMR spectroscopy, and LC/MS method .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds typically involve alkylation reactions .Scientific Research Applications
Synthesis Methods and Derivatives
- Quinazolin-4(3H)-ones, related to the chemical , can be synthesized from 2-aminobenzamides and orthoesters in the presence of acetic acid. This synthesis is tolerant towards various functionalities on the benzamide, allowing for a range of structures (Gavin et al., 2018).
- An efficient synthesis of isotope-labeled PD0331179, a compound related to the quinazolinone structure, was developed to support its preclinical and clinical studies (Zhang, 2012).
- Novel synthesis methods have been developed for 5-chloro-2-methyl-3-(5-methylthiazol-2-yl)-4(3H)-quinazolinone and related compounds, expected to be biologically active (Párkányi & Schmidt, 2000).
Biological Activities
- Quinazolinone peptide derivatives exhibit antimicrobial potential and have been proposed as novel antimicrobial agents (Kapoor et al., 2017).
- Some quinazolin-4-ones connected to 1,3-thiazole were found to have antibacterial action against tuberculosis and were evaluated for their interaction with Mycobacterium tuberculosis (Nagaladinne et al., 2020).
- Quinazolinone derivatives have been synthesized and characterized for their antimicrobial activity, showing potential against various bacteria (Chaitanya et al., 2017).
Therapeutic Applications
- New polyphenolic derivatives of quinazolin-4(3H)-one have shown antioxidant and cytotoxic activities, indicating their potential in therapeutic applications (Pele et al., 2022).
- Novel Schiff bases of 3-amino-2-methyl quinazolin 4-(3H)-one have been synthesized and screened for antimicrobial activities, showing promise as therapeutic agents (Saravanan et al., 2010).
Future Directions
properties
IUPAC Name |
2-(2,4-dioxo-1H-quinazolin-3-yl)-3-methylpentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4/c1-3-8(2)11(13(18)19)16-12(17)9-6-4-5-7-10(9)15-14(16)20/h4-8,11H,3H2,1-2H3,(H,15,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMLBPHRKKQCRMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)O)N1C(=O)C2=CC=CC=C2NC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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